Cas no 93395-31-4 (8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C)
93395-31-4 structure
Product Name:8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C
CAS No:93395-31-4
MF:C26H34O12
MW:538.540969371796
CID:1080714
PubChem ID:131863733
Update Time:2025-08-05
8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C Chemical and Physical Properties
Names and Identifiers
-
- 8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C
- 8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C
- 8β-(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C
- Butanoic acid, 2-hydroxy-2-methyl-3-oxo-, (3aR,4R,6aR,8S,9aR,9bR)-8-(beta-D-glucopyranosyloxy)dodecahydro-3,6,9-tris(methylene)-2-oxoazuleno[4,5-b]furan-4-yl ester, (2R)-
- 93395-31-4
- CID 131863733
- AKOS040761279
- [3,6,9-Trimethylidene-2-oxo-8-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3a,4,5,6a,7,8,9a,9b-octahydroazuleno[4,5-b]furan-4-yl] 2-hydroxy-2-methyl-3-oxobutanoate
- DTXSID901099267
- 8beta-(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C
- 8beta-(2-Hydroxy-2-Methyl
- -3-oxobutyryloxy)glucozaluzanin C
- Butanoic acid, 2-hydroxy-2-methyl-3-oxo-, (3aR,4R,6aR,8S,9aR,9bR)-8-(I(2)-D-glucopyranosyloxy)dodecahydro-3,6,9-tris(methylene)-2-oxoazuleno[4,5-b]furan-4-yl ester, (2R)-
-
- Inchi: 1S/C26H34O12/c1-9-6-15(37-25(33)26(5,34)12(4)28)18-11(3)23(32)38-22(18)17-10(2)14(7-13(9)17)35-24-21(31)20(30)19(29)16(8-27)36-24/h13-22,24,27,29-31,34H,1-3,6-8H2,4-5H3
- InChI Key: ZFRBQIGYWHKJRW-UHFFFAOYSA-N
- SMILES: O1C(C(=C)C2C(CC(=C)C3CC(C(=C)C3C12)OC1C(C(C(C(CO)O1)O)O)O)OC(C(C(C)=O)(C)O)=O)=O
Computed Properties
- Exact Mass: 538.20500
- Monoisotopic Mass: 538.20502652g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 38
- Rotatable Bond Count: 7
- Complexity: 1050
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 12
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 189Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 772.3±60.0 °C at 760 mmHg
- Flash Point: 256.5±26.4 °C
- Solubility: Slightly soluble (15 g/l) (25 º C),
- PSA: 189.28000
- LogP: -1.32670
- Vapor Pressure: 0.0±6.0 mmHg at 25°C
8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H22270-5 mg |
8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C |
93395-31-4 | 5mg |
¥5120.0 | 2021-09-09 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3301-1 mg |
8beta-(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C |
93395-31-4 | 1mg |
¥2595.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3301-5 mg |
8beta-(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C |
93395-31-4 | 98% | 5mg |
¥ 3,560 | 2023-07-11 | |
| TargetMol Chemicals | TN3301-1 mL * 10 mM (in DMSO) |
8beta-(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C |
93395-31-4 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 5440 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3301-5mg |
8beta-(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C |
93395-31-4 | 5mg |
¥ 3560 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3301-1 mL * 10 mM (in DMSO) |
8beta-(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C |
93395-31-4 | 1 mL * 10 mM (in DMSO) |
¥ 5440 | 2023-09-07 | ||
| TargetMol Chemicals | TN3301-5mg |
8beta-(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C |
93395-31-4 | 5mg |
¥ 3560 | 2024-07-20 | ||
| A2B Chem LLC | AH97251-5mg |
8beta-(2-Hydroxy-2-Methyl-3-Oxobutyryloxy)glucozaluzanin C |
93395-31-4 | 97.0% | 5mg |
$635.00 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H22270-5mg |
8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C |
93395-31-4 | ,97.0% | 5mg |
¥5120.0 | 2023-09-07 | |
| TargetMol Chemicals | TN3301-1 ml * 10 mm |
8beta-(2-Hydroxy-2-methyl-3-oxobutyryloxy)glucozaluzanin C |
93395-31-4 | 1 ml * 10 mm |
¥ 5440 | 2024-07-20 |
8β-(2-Hydroxy-2-methyl -3-oxobutyryloxy)glucozaluzanin C Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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